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Compound of Interest

Compound Name: TG 100713

Cat. No.: B1684652

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides crucial safety
protocols and logistical plans for the phosphoinositide 3-kinase (PI3K) inhibitor, TG 100713.
Adherence to these guidelines is essential for personal safety and maintaining a secure
laboratory environment.

Compound Identification and Hazards:

Property Value
Chemical Name TG 100713
CAS Number 925705-73-3[1]
Molecular Formula C12H10N60O[1]
Molecular Weight 254.25 g/mol [1]

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling TG 100713.
The following table summarizes the required PPE.

PPE Category Item Specifications and Use

Nitrile or latex gloves are

recommended. Double gloving

(chemotherapy-grade) is best

) ) ) practice when handling the

Hand Protection Chemical-resistant gloves

compound.[2] Gloves should

be inspected for tears or

punctures before and during

use.

_ Must include side shields to
Eye Protection Safety glasses or goggles )
protect against splashes.[2][3]

A disposable gown is preferred
to prevent contamination of
] personal clothing.[2] If a
Body Protection Laboratory coat or gown ] )
reusable lab coat is used, it
must be professionally

laundered.

An N95 respirator or higher
should be used when handling

Respiratory Protection Respirator the powdered form of the
compound to avoid inhalation
of dust.[2]

A face shield should be worn in

addition to safety glasses or
Face Protection Face shield goggles when there is a

significant risk of splashes or

sprays.[2]

Operational Plan for Safe Handling

A systematic approach to handling TG 100713 is critical to minimize exposure risk.
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Engineering Controls:

o All work with powdered TG 100713 should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood or a biological safety cabinet.[2][3]

¢ An eyewash station and safety shower must be readily accessible.[3]
Procedural Steps:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by laying down a disposable absorbent bench protector to contain any potential
spills.[2]

e Weighing: Use a dedicated and calibrated scale for weighing the powdered compound.

e Dissolving: When dissolving the compound, add the solvent slowly to the powder to prevent
splashing.[2] Information on solubility in various solvents is critical for preparing stock

solutions.

o Storage: TG 100713 should be stored in a tightly sealed container in a cool, well-ventilated
area, away from direct sunlight and sources of ignition.[1] The recommended storage
temperature is 4°C.[1] For stock solutions, it is recommended to store at -80°C for up to 6
months or -20°C for up to 1 month, protected from light.[4]

Preparation Handling Storage & Disposal

Click to download full resolution via product page
Figure 1. A streamlined workflow for the safe handling of TG 100713.

Disposal Plan
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The disposal of TG 100713 and any contaminated materials must be managed as hazardous
chemical waste. Adherence to institutional, local, and national regulations is mandatory.

Waste Segregation and Collection:

¢ Solid Waste: Unused or expired TG 100713 powder should be collected in its original
container or a clearly labeled, sealed waste container.[3] All disposables that have come into
direct contact with the compound, such as weigh boats, pipette tips, and contaminated
gloves, must be collected in a designated, sealed hazardous waste bag or container.[3]

» Liquid Waste: Solutions containing TG 100713 should be collected in a dedicated, leak-
proof, and chemically compatible hazardous waste container.[3] Do not mix with other
solvent waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) office.[3]

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[5] For highly toxic chemicals, it is recommended to collect the first three
rinses.[5]

Labeling and Storage of Waste:

o All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full
chemical name "TG 100713," and any solvents used.[3][5]

» Store waste containers in a designated satellite accumulation area within the laboratory,
ensuring containers are kept closed except when adding waste.[3]

e Use secondary containment for liquid hazardous waste to prevent spills.[5]
Waste Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.[3][5]
Never dispose of TG 100713 down the drain or in regular trash.[3][5]
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Figure 2. A logical flow for the proper disposal of TG 100713 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TG 100713]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684652#personal-protective-equipment-for-
handling-tg-100713]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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